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Compound of Interest

Compound Name: 3-Cyanobenzyl alcohol

CAS No.: 874-97-5

Cat. No.: B1349315

Get Quote

Introduction: The Profile of a Versatile Synthetic
Intermediate
3-Cyanobenzyl alcohol, systematically known as 3-(hydroxymethyl)benzonitrile (CAS No.

874-97-5), is a bifunctional organic compound featuring both a nitrile and a primary alcohol

group.[1][2][3][4][5] This unique structure makes it a valuable and versatile building block in

medicinal chemistry and the synthesis of complex organic molecules. Its role as a precursor in

the development of novel pharmaceutical agents and functional materials necessitates a

thorough understanding of its chemical hazard profile to ensure safe handling and application.

This guide provides an in-depth analysis of the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS) for 3-Cyanobenzyl alcohol. It is designed to equip

researchers, chemists, and drug development professionals with the critical safety information

required for risk assessment, the implementation of appropriate engineering controls, and the

selection of personal protective equipment (PPE). By grounding our understanding in the

harmonized data from authoritative safety data sheets (SDS), we can establish a robust

framework for its safe utilization in a laboratory and manufacturing context.
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GHS Hazard Identification at a Glance
The GHS classification for 3-Cyanobenzyl alcohol is consistently reported across multiple

suppliers and safety databases. The primary hazards are associated with acute toxicity and

irritation. The following table summarizes the essential GHS label elements.[1][3][4][5][6]

GHS Element Classification Details

Signal Word Warning [1][2][3][4][5][6][7]

Pictogram ngcontent-ng-c4006390337="" class="ng-star-inserted">
GHS07 (Exclamation Mark)[3]

[5]

Hazard Statements H302, H312, H332
Harmful if swallowed, in

contact with skin, or if inhaled.

H315
Causes skin irritation.[1][2][3]

[4][5][6]

H319
Causes serious eye irritation.

[1][2][3][4][5][6]

H335
May cause respiratory

irritation.[1][2][3][4][5][6]

In-Depth Analysis of Hazard Classifications
The hazard statements assigned to 3-Cyanobenzyl alcohol are derived from its classification

into specific GHS hazard classes and categories. Understanding these classifications provides

the scientific basis for the required safety precautions.

Acute Toxicity: A Multi-Route Hazard
3-Cyanobenzyl alcohol is classified as Acute Toxicity, Category 4, through oral, dermal, and

inhalation routes (H302 + H312 + H332).[1] A Category 4 classification indicates that the

substance is harmful, though not fatal at lower doses, through these three primary routes of

occupational exposure. The causality for this classification is based on toxicological data

(LD50/LC50 values) that fall within the GHS criteria for this category. For laboratory personnel,

this multi-route toxicity underscores the importance of preventing ingestion (e.g., no eating or

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1349315/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-ghs-classification-of-3-cyanobenzyl-alcohol
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4277091.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4277091.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.com/store/msds?partNumber=AAH54212&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4277091.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4277091.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.echemi.com/produce/pr25030434704-3-cyanobenzyl-alcohol.html
https://pubchem.ncbi.nlm.nih.gov/compound/2734677
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4277091.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/09663
https://www.sigmaaldrich.com/US/en/sds/aldrich/146250
https://www.benchchem.com/product/b1349315/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-ghs-classification-of-3-cyanobenzyl-alcohol
https://www.benchchem.com/product/b1349315/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-ghs-classification-of-3-cyanobenzyl-alcohol
https://www.fishersci.fr/store/msds?partNumber=15420558&productDescription%3D5GR+3-Cyanobenzyl+alcohol%2C+97%25+5g&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


drinking in the lab), skin contact (through proper glove selection), and inhalation of aerosols or

vapors (by working in a well-ventilated area or fume hood).[7]

Irritation Potential: Skin and Eyes
The compound is a recognized irritant to both skin and eyes.

Skin Irritation (Category 2, H315): This classification signifies that direct contact can cause

inflammation, redness, and discomfort.[1][2][3][4][5][6] The chemical properties of the

molecule allow it to disrupt the normal barrier function of the skin, leading to an irritant

response.

Serious Eye Irritation (Category 2A, H319): This is a more significant concern.[1][2][3][4][5][6]

The "2A" subcategory implies that the substance causes reversible eye irritation. Splashes or

contact with vapors can lead to pain, redness, and watering, which can persist if not

addressed immediately with copious rinsing. The chemical structure, containing both a polar

alcohol and a moderately polar nitrile group, likely contributes to its ability to interact with and

disrupt the sensitive tissues of the eye.

Specific Target Organ Toxicity - Single Exposure (STOT-
SE)
3-Cyanobenzyl alcohol is classified as STOT SE, Category 3, with H335 (May cause

respiratory irritation).[1][3][5][6][7] This means that a single exposure, primarily through

inhalation, can cause transient irritation of the respiratory tract, leading to symptoms such as

coughing and shortness of breath.[6] This hazard classification directly dictates the need for

robust engineering controls, such as the mandatory use of a chemical fume hood when

handling the substance, especially if it is heated or aerosolized.

GHS Logic and Practical Application
The GHS framework provides a logical workflow from raw toxicological data to the final label

elements that inform safe handling practices.

GHS Classification Workflow Diagram
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The following diagram illustrates the decision-making process for classifying and labeling a

chemical like 3-Cyanobenzyl alcohol according to GHS standards.

Step 1: Data Collection

Step 2: Hazard Classification Step 3: Label Element Assignment

Step 4: Safe Handling Guidance

Toxicological & Physicochemical Data
(e.g., LD50, irritation studies)

Acute Toxicity (Oral, Dermal, Inhalation)
-> Category 4

Skin & Eye Irritation Data
-> Skin Irrit. 2
-> Eye Irrit. 2A

Respiratory Tract Effects
-> STOT SE 3

Signal Word:
Warning

Pictogram:
GHS07 (Exclamation Mark)

Hazard Statements:
H302, H312, H332
H315, H319, H335

Precautionary Statements:
Prevention, Response,

Storage, Disposal

Click to download full resolution via product page

Caption: GHS classification workflow for 3-Cyanobenzyl alcohol.

Precautionary Statements (P-Statements)
The hazard classifications mandate specific precautionary measures, which are summarized

below for practical laboratory application.
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Category P-Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][4][5][6]

P264
Wash skin thoroughly after

handling.[2][4][5][6]

P270
Do not eat, drink or smoke

when using this product.[7]

P271
Use only outdoors or in a well-

ventilated area.[2][4][5][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[6]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[7]

P302+P352
IF ON SKIN: Wash with plenty

of water.[1][2][4][6]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

[6]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][4][6]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[1][7]
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P332+P313
If skin irritation occurs: Get

medical advice/attention.[1]

P337+P313
If eye irritation persists: Get

medical advice/attention.[1]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[2]

P405 Store locked up.[2][7][8]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[2][7]

Recommended Safe Handling Protocol
The GHS classification serves as a self-validating system for establishing safe laboratory

practices. The following protocols are derived directly from the identified hazards.

Engineering Controls & Personal Protective Equipment
(PPE)

Primary Engineering Control: All manipulations of 3-Cyanobenzyl alcohol, including

weighing, transferring, and use in reactions, must be conducted inside a certified chemical

fume hood to mitigate the inhalation hazard (H332, H335).[2][6][7]

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[7] Given the "serious eye irritation"

classification, a face shield should also be worn when handling larger quantities or if there is

a significant splash risk.

Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always check

the manufacturer's breakthrough time data for the specific glove material. A lab coat is

mandatory to prevent skin contact.[6][7]
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Hygiene: An eyewash station and safety shower must be readily accessible in the immediate

work area. Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[6][7]

First Aid Measures
The response protocols are directly linked to the hazard statements:

Inhalation (H332, H335): Immediately move the affected person to fresh air and keep them in

a position comfortable for breathing. If symptoms persist or if the person feels unwell, seek

immediate medical attention.[1][7]

Skin Contact (H312, H315): Remove all contaminated clothing immediately. Wash the

affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[1][7]

Eye Contact (H319): Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1][6][7]

Ingestion (H302): Do NOT induce vomiting. Rinse the mouth thoroughly with water. Call a

poison control center or doctor immediately for treatment advice.[1][7]

Conclusion
The GHS classification of 3-Cyanobenzyl alcohol as a Category 4 acute toxin and a skin, eye,

and respiratory irritant provides a clear and actionable framework for its safe handling. The

"Warning" signal word and the associated hazard statements (H302, H312, H332, H315, H319,

H335) are not merely regulatory requirements; they are fundamental safety communications

rooted in toxicological evidence. For professionals in research and drug development,

adherence to the prescribed precautionary statements and the use of appropriate engineering

controls and PPE are paramount to mitigating risk and ensuring a safe laboratory environment

when utilizing this versatile chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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